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Compound of Interest

Compound Name: Vilaprisan

Cat. No.: B611686 Get Quote

Vilaprisan Technical Support Center
Welcome to the Vilaprisan Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals with frequently asked questions

and troubleshooting guides for the use of Vilaprisan in a research setting.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of Vilaprisan in common laboratory solvents?

A1: Vilaprisan is a highly lipophilic compound with low aqueous solubility.[1] Published data

indicates that its solubility in aqueous solutions under acidic and neutral conditions is less than

0.1 mg/100 mL.[1] Another source specifies the aqueous solubility as 9 mg/L.[2] While specific

quantitative data for common research buffers like Phosphate-Buffered Saline (PBS) or cell

culture media is not readily available, it is expected to be similarly low. For research purposes,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock solutions.

Q2: How should I prepare a stock solution of Vilaprisan?

A2: Due to its low aqueous solubility, it is recommended to first prepare a concentrated stock

solution of Vilaprisan in an organic solvent like DMSO. This stock solution can then be further

diluted with your aqueous research buffer (e.g., PBS, cell culture medium) to the desired final

concentration for your experiment. A detailed protocol for this procedure is provided in the

"Experimental Protocols" section.
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Q3: What are the recommended storage conditions for Vilaprisan?

A3: Vilaprisan should be stored under specific conditions to ensure its stability. The solid

powder form should be stored at -20°C. Once dissolved in a solvent such as DMSO, the stock

solution should be stored at -80°C to maintain its integrity. It is also advisable to protect the

compound from direct sunlight.

Q4: How stable is Vilaprisan in solution?

A4: Vilaprisan is stable under the recommended storage conditions. A study has shown that

Vilaprisan is stable in plasma for at least 544 days when stored at -20°C. When preparing

working solutions in aqueous buffers, it is best practice to prepare them fresh for each

experiment and use them promptly to avoid potential degradation or precipitation. Avoid

repeated freeze-thaw cycles of the stock solution.

Q5: Are there any known incompatibilities for Vilaprisan?

A5: Yes, Vilaprisan is known to be incompatible with strong acids, strong alkalis, and strong

oxidizing or reducing agents. Contact with these substances should be avoided to prevent

degradation of the compound.

Q6: What is the primary metabolic pathway of Vilaprisan?

A6: In vivo, Vilaprisan is primarily metabolized by the cytochrome P450 enzyme CYP3A4

through oxidation reactions. Aldoketoreductases also contribute to its metabolism to a lesser

extent. This is an important consideration for in vitro studies using liver microsomes or other

metabolically active systems.

Data Presentation
Table 1: Vilaprisan Solubility
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Solvent/Buffer System Solubility Reference

Aqueous Solution (acidic and

neutral pH)
< 0.1 mg/100 mL

Aqueous Solution 9 mg/L

DMSO
Soluble (Specific limit not

published)

Inferred from common lab

practice

PBS
Poorly Soluble (Specific data

not available)

Inferred from aqueous

solubility

Cell Culture Media
Poorly Soluble (Specific data

not available)

Inferred from aqueous

solubility

Table 2: Vilaprisan Storage and Stability

Form
Storage
Temperature

Stability Notes Reference

Solid Powder -20°C

Stable under

recommended

conditions.

In Solvent (e.g.,

DMSO)
-80°C

Avoid repeated

freeze-thaw cycles.

In Plasma -20°C
Stable for at least 544

days.

Experimental Protocols
Protocol for Preparation of Vilaprisan Stock and Working Solutions

Objective: To prepare a stock solution of Vilaprisan in DMSO and subsequently dilute it to a

final concentration in an aqueous research buffer.

Materials:
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Vilaprisan (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Target aqueous buffer (e.g., PBS, DMEM, RPMI-1640) pre-warmed to the desired

temperature if for cell-based assays.

Procedure:

Safety Precautions: Wear appropriate personal protective equipment (PPE), including a lab

coat, gloves, and safety glasses, when handling Vilaprisan and DMSO.

Preparing the DMSO Stock Solution: a. Allow the Vilaprisan powder to equilibrate to room

temperature before opening the vial to prevent condensation. b. Weigh the desired amount

of Vilaprisan powder in a sterile microcentrifuge tube. c. Add the appropriate volume of

anhydrous DMSO to achieve the desired stock solution concentration (e.g., 10 mM). d.

Vortex the tube thoroughly until the Vilaprisan is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may be necessary to aid dissolution.

Preparing the Working Solution: a. Calculate the volume of the DMSO stock solution needed

to achieve the final desired concentration in your aqueous buffer. Note: To avoid solvent

toxicity in cell-based assays, the final concentration of DMSO should typically be kept below

0.5%, and ideally below 0.1%. b. Add the required volume of the DMSO stock solution to the

pre-warmed aqueous buffer. c. Immediately vortex or gently mix the working solution to

ensure homogeneity and prevent precipitation. d. Use the freshly prepared working solution

for your experiment without delay.

Storage of Stock Solution: a. Aliquot the remaining DMSO stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. b. Store the aliquots at -80°C.
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Caption: Workflow for preparing Vilaprisan stock and working solutions.
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Caption: Primary metabolic pathways of Vilaprisan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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